Cas no 59942-87-9 (Pyrazolo1,5-apyridin-2(1H)-one)
Pyrazolo[1,5-a]pyridin-2(1H)-one is a heterocyclic compound featuring a fused pyrazole and pyridinone structure, which serves as a versatile scaffold in medicinal chemistry and material science. Its rigid bicyclic framework offers excellent stability and tunable reactivity, making it valuable for the development of pharmaceuticals, particularly in kinase inhibition and CNS-targeted therapies. The compound's electron-rich aromatic system facilitates diverse functionalization, enabling precise modulation of physicochemical properties. Its synthetic accessibility and compatibility with modern coupling methodologies further enhance its utility in drug discovery. Researchers leverage this core structure to explore novel bioactive molecules with potential applications in oncology, neurology, and anti-inflammatory therapeutics.
59942-87-9 structure
Product Name:Pyrazolo1,5-apyridin-2(1H)-one
CAS No:59942-87-9
MF:C7H6N2O
MW:134.13534116745
MDL:MFCD09878924
CID:823435
Update Time:2025-06-07
Pyrazolo1,5-apyridin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyridin-2(1H)-one
- 1H-pyrazolo[1,5-a]pyridin-2-one
- 2-HYDROXYPYRAZOLO[1,5-A]PYRIDINE
- Pyrazolo[1,5-a]pyridin-2-o
- pyrazolo[1,5-a]pyridin-2-ol
- Pyrazolo[1,5-apyridin-2-ol
- WZCJFNVSGQSWLF-UHFFFAOYSA-N
- 8937AB
- FCH875176
- 1H,2H-pyrazolo[1,5-a]pyridin-2-one
- BC638899
- AB0081457
- ST24049053
- Y1674
- Pyrazolo1,5-apyridin-2(1H)-one
-
- MDL： MFCD09878924
- Inchi： 1S/C7H6N2O/c10-7-5-6-3-1-2-4-9(6)8-7/h1-5H,(H,8,10)
- InChI Key： WZCJFNVSGQSWLF-UHFFFAOYSA-N
- SMILES： O=C1C=C2C=CC=CN2N1
Computed Properties
- Exact Mass: 134.04800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 263
- Topological Polar Surface Area: 32.299
Experimental Properties
- Density: 1.36
- PSA: 37.53000
- LogP: 1.03990
Pyrazolo1,5-apyridin-2(1H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrazolo1,5-apyridin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132367-250mg |
pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 97% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM132367-1g |
pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 97% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM132367-5g |
pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 97% | 5g |
$*** | 2023-05-30 | |
| abcr | AB401052-250 mg |
Pyrazolo[1,5-a]pyridin-2(1H)-one, 95%; . |
59942-87-9 | 95% | 250mg |
€172.80 | 2023-04-25 | |
| abcr | AB401052-1 g |
Pyrazolo[1,5-a]pyridin-2(1H)-one, 95%; . |
59942-87-9 | 95% | 1g |
€356.00 | 2023-04-25 | |
| abcr | AB401052-5 g |
Pyrazolo[1,5-a]pyridin-2(1H)-one, 95%; . |
59942-87-9 | 95% | 5g |
€1083.20 | 2023-04-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P66930-100mg |
Pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 100mg |
¥396.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P66930-250mg |
Pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 250mg |
¥626.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P66930-1g |
Pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 1g |
¥1636.0 | 2021-09-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P847710-100mg |
Pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 97% | 100mg |
766.80 | 2021-05-17 |
Pyrazolo1,5-apyridin-2(1H)-one Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
59942-87-9 (Pyrazolo1,5-apyridin-2(1H)-one) Related Products
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